Cas no 1261481-47-3 (3-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid)

• Product Name: 3-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid
• CAS No: 1261481-47-3
• MF: C₁₅H₁₁F₃O₃
• MW: 296.241255044937
• MDL: MFCD18321764
• CID: 2761222
• PubChem ID: 53227614
• Update Time: 2025-04-21

3-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 3-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid, 95%
• 1261481-47-3
• DTXSID30691147
• 2-Methoxy-3'-(trifluoromethyl)[1,1'-biphenyl]-4-carboxylic acid
• MFCD18321764
• 3-METHOXY-4-(3-TRIFLUOROMETHYLPHENYL)BENZOIC ACID
• 3-Methoxy-4-(3-trifluoromethylphenyl)benzoic acid

• MDL： MFCD18321764
• Inchi： 1S/C15H11F3O3/c1-21-13-8-10(14(19)20)5-6-12(13)9-3-2-4-11(7-9)15(16,17)18/h2-8H,1H3,(H,19,20)
• InChI Key： LBMNCLBLDAGCKW-UHFFFAOYSA-N
• SMILES： FC(C1=CC=CC(=C1)C1C=CC(C(=O)O)=CC=1OC)(F)F

Computed Properties

• Exact Mass: 296.06602869Da
• Monoisotopic Mass: 296.06602869Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 21
• Rotatable Bond Count: 3
• Complexity: 370
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 46.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives